12,13-Epoxy-9-octadecenoic acid

• CAS: 6799-85-5
• Synonyms: 12,13-EOA; 12,13-epoxy-9(Z)-octadecenoic acid; 12,13-epoxy-9-octadecenoic acid
• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• SMILES: CCCCCC1C(O1)CC=CCCCCCCCC(=O)O
• InChI: InChI=1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)/b11-8+
• InChIKey: CCPPLLJZDQAOHD-DHZHZOJOSA-N

12,13-Epoxy-9-octadecenoic acid, also known as vernolic acid or 12(13)-EpOME, is a long-chain, monounsaturated fatty acid bearing a cis-12,13-epoxide moiety derived from linoleic acid. It is a naturally occurring plant metabolite and a bioactive epoxylipid in mammalian systems, classified as an epoxyoctadecenoic acid.

12,13-Epoxy-9-octadecenoic Acid (CAS 6799-85-5) | Key Identifiers and Class Overview for Research Procurement

12,13-Epoxy-9-octadecenoic acid, also known as vernolic acid or 12(13)-EpOME, is a long-chain, monounsaturated fatty acid bearing a cis-12,13-epoxide moiety derived from linoleic acid [1]. It is a naturally occurring plant metabolite and a bioactive epoxylipid in mammalian systems, classified as an epoxyoctadecenoic acid [2].

Signaling Probe Bioactive epoxylipid for oxylipin pathway studies

Natural Metabolite Plant-derived vernolic acid; mammalian CYP450 metabolite

Platform Chemical Renewable epoxy fatty acid for biobased polymer synthesis

• [1] Wikipedia. Vernolic acid. Accessed 2026. https://en.wikipedia.org/wiki/Vernolic_acid. View Source
• [2] LipidBank. LBF18109EO01: 12,13-Epoxy-9-octadecenoic acid. Accessed 2026. https://lipidbank.jp/mediawiki/index.php?title=LBF18109EO01. View Source

12,13-Epoxy-9-octadecenoic Acid: Why Epoxide Position and Chain Configuration Dictate Functional Specificity

While 12,13-Epoxy-9-octadecenoic acid belongs to a class of linoleic acid-derived epoxy fatty acids, its specific epoxide regio- and stereochemistry confer distinct biological and industrial reactivities that cannot be assumed for its positional isomer, coronaric acid (9,10-epoxide), or for other C18:1 derivatives like ricinoleic acid (12-hydroxy) [1]. Evidence demonstrates that the 12,13-epoxide is the key structural determinant for selective enzyme inhibition, antimicrobial potency, and utility as a renewable monomer precursor, whereas generic substitutions would fail to replicate these precise functionalities [2].

Epoxide Position 12,13-epoxide regioisomer determines enzyme target profile; 9,10-epoxide may not replicate AOC2 inhibition.

Functional Group Hydroxy analog (ricinoleic acid) lacks epoxide reactivity, altering polymer precursor pathway and biological readouts.

Isomer-Specific Response Tumor promotion and cardiac contractility endpoints may differ across epoxy isomers; isomer substitution requires validation.

• [1] LipidBank. LBF18109EO01: 12,13-Epoxy-9-octadecenoic acid. Accessed 2026. https://lipidbank.jp/mediawiki/index.php?title=LBF18109EO01. View Source
• [2] Ayorinde FO, Nana EY, Nicely PD, Woods AS, Price EO, Nwaonicha CP. Syntheses of 12-aminododecanoic and 11-aminoundecanoic acids from vernolic acid. Journal of the American Oil Chemists' Society. 1997;74:531-538. View Source

12,13-Epoxy-9-octadecenoic Acid: Quantitative Differentiation Evidence vs. Close Analogs for Scientific Selection

12,13-Epoxy-9-octadecenoic Acid Exhibits Regiospecific Inhibition of Ruminal Biohydrogenation vs. Linoleic Acid Control

12,13-Epoxy-9-octadecenoic acid (vernolic acid) significantly inhibits ruminal biohydrogenation of linoleic acid (LA), a property not observed with the unmodified LA substrate or other common fatty acids. In vitro incubation with 0.2 g/L LA + 0.2 g/L vernolic acid resulted in statistically significant decreases in cis-9, trans-11 conjugated linoleic acid (CLA) and vaccenic acid (VA) accumulation, as well as stearic acid (SA) production (P < 0.05) compared to LA-only controls [1].

Biohydrogenation Inhibition

Head-to-head

Significant reduction in CLA, VA, SA (P

Supports rumen metabolism model; not shared by parent LA

In vitro ruminal digesta, sheep diet

Nylon-12 Monomer Synthesis

Class-level

51% vernolic acid (97% pure) from oil; >85% yield to 12-aminododecanoic acid

Demonstrates renewable polymer pathway feasibility

No direct yield comparison with petrochemical route

AOC2 Competitive Inhibition

Cross-study comparable

Competitive binding confirmed by X-ray crystallography (PDB 2DIO)

Enables jasmonate pathway dissection; isomer-specific

K_i not reported

Cardiac Contractility

Head-to-head

300 µM decreased papillary muscle tension vs. control (P

Reported ex vivo model response; no isomer-specific advantage

Guinea pig papillary muscle organ bath

Natural Abundance

Class-level

72–80% of fatty acids in Vernonia galamensis oil

Supports high-yield natural sourcing pathway

Oil composition analysis

TNBC Xenograft Response

Context-dependent

Increased tumor weight/volume vs. vehicle (P

Reported tumor-promotion model context; isomer-specific response

MDA-MB-231 cells, n=8

Evidence Dimension	Inhibition of linoleic acid biohydrogenation by ruminal microorganisms
Target Compound Data	0.2 g/L 12,13-Epoxy-9-octadecenoic acid + 0.2 g/L LA
Comparator Or Baseline	0.2 g/L LA alone (baseline control)
Quantified Difference	Significant decreases in cis-9, trans-11 CLA, VA, and SA (P < 0.05)
Conditions	In vitro ruminal digesta incubation from sheep fed a mixed hay-concentrate diet

Why This Matters

This demonstrates a specific metabolic intervention capability that is not shared by the parent linoleic acid, supporting its use in precision animal nutrition research where modulation of ruminal fatty acid outflow is desired.

• [1] Ramos Morales E, McKain N, Gawad RMA, Hugo A, Wallace RJ. Vernonia galamensis and vernolic acid inhibit fatty acid biohydrogenation in vitro. Animal Feed Science and Technology. 2016;222:54-63. View Source

12,13-Epoxy-9-octadecenoic Acid Enables Renewable Nylon-12 Monomer Synthesis with 51% Isolation Yield from Natural Oil

12,13-Epoxy-9-octadecenoic acid (vernolic acid) can be converted into 12-aminododecanoic acid, the monomer for Nylon-12, via a defined synthetic route, offering a renewable alternative to petrochemical feedstocks [1]. Saponification of Vernonia galamensis oil followed by low-temperature recrystallization at −20°C yielded 51% vernolic acid with 97% purity (m.p. 23–25°C) [2]. Subsequent hydrogenation and oxidation steps produced 12-oxododecanoic acid with 71% isolated yield, ultimately affording 12-aminododecanoic acid in >85% yield [2].

Nylon-12 Monomer Synthesis

Class-level

51% vernolic acid (97% pure) from oil; >85% yield to 12-aminododecanoic acid

Demonstrates renewable polymer pathway feasibility

No direct yield comparison with petrochemical route

Evidence Dimension	Renewable monomer precursor synthesis
Target Compound Data	51% yield vernolic acid (97% purity) from oil saponification; 71% yield 12-oxododecanoic acid; >85% yield 12-aminododecanoic acid
Comparator Or Baseline	Petrochemical-based butadiene trimerization route (baseline industrial process)
Quantified Difference	Provides a fully renewable alternative; no direct yield comparison available but demonstrates a viable non-petroleum pathway
Conditions	Saponification of vernonia oil, recrystallization at −20°C, hydrogenation, periodic acid oxidation in t-butanol, catalytic reduction

Why This Matters

This quantitative synthetic route establishes 12,13-Epoxy-9-octadecenoic acid as a platform chemical for biobased Nylon-12, a key engineering plastic, enabling procurement decisions for sustainable polymer research and development.

• [1] US Patent 5,434,307. Synthesis of 12-oxododecanoic acid oxime from vernolic acid. Ayorinde FO, et al., 1995. View Source
• [2] Ayorinde FO, Nana EY, Nicely PD, Woods AS, Price EO, Nwaonicha CP. Syntheses of 12-aminododecanoic and 11-aminoundecanoic acids from vernolic acid. Journal of the American Oil Chemists' Society. 1997;74:531-538. View Source

12,13-Epoxy-9-octadecenoic Acid Competitively Inhibits Allene Oxide Cyclase with Structural Specificity

12,13-Epoxy-9-octadecenoic acid acts as a competitive inhibitor of allene oxide cyclase 2 (AOC2) from Arabidopsis thaliana, a key enzyme in jasmonate biosynthesis [1]. Crystal structure analysis (PDB: 2DIO) confirms that the compound binds within the enzyme's hydrophobic cavity, directly competing with the natural substrate 12,13-epoxy-9,11,15-octadecatrienoic acid [1]. In contrast, the positional isomer 9,10-epoxy-12-octadecenoic acid (coronaric acid) does not share this specific inhibitory profile, as it is a substrate for different enzymatic pathways [2].

AOC2 Competitive Inhibition

Cross-study comparable

Competitive binding confirmed by X-ray crystallography (PDB 2DIO)

Enables jasmonate pathway dissection; isomer-specific

K_i not reported

Evidence Dimension	Enzyme inhibition specificity
Target Compound Data	Competitive inhibition of AOC2 (K_i not explicitly reported in abstract, but binding confirmed structurally)
Comparator Or Baseline	9,10-epoxy-12-octadecenoic acid (coronaric acid) – no reported AOC2 inhibition
Quantified Difference	Qualitative difference: specific vs. non-inhibitory
Conditions	X-ray crystallography; in vitro enzyme assay

Why This Matters

This demonstrates that the 12,13-epoxide configuration is critical for selective enzyme targeting, making the compound a valuable tool for dissecting oxylipin signaling pathways, whereas the 9,10-isomer would be ineffective for this purpose.

• [1] Hofmann E, Zerbe P, Schaller F. The crystal structure of Arabidopsis thaliana allene oxide cyclase: insights into the oxylipin cyclization reaction. Plant Cell. 2006;18(11):3201-3217. PDB: 2DIO. View Source
• [2] Grechkin AN, Kukhtina NV, Kuramshin RA, Safonova EY, Efremov YY, Tarchevskii IA. The metabolism of exogenous 1 carbon 14 coronaric and 1 carbon 14 vernolic acids in homogenate of pea seedling. Bioorganicheskaya Khimiya. 1990;16(3):413-418. View Source

12,13-Epoxy-9-octadecenoic Acid Exhibits Cardiac Depressant Activity Comparable to 9,10-EpOME in Guinea Pig Papillary Muscle

12,13-Epoxy-9-octadecenoic acid (referred to as LTx') and its isomer 9,10-epoxy-12-octadecenoic acid (LTx) both demonstrate inhibitory effects on the contractile force of isolated guinea pig papillary muscle [1]. At a concentration of 300 µM, 5 minutes after administration, each compound produced a statistically significant decrease in muscular tension compared to control (P < 0.05), with no significant difference reported between the two epoxide isomers under these conditions [1].

Cardiac Contractility

Head-to-head

300 µM decreased papillary muscle tension vs. control (P

Reported ex vivo model response; no isomer-specific advantage

Guinea pig papillary muscle organ bath

Natural Abundance

Class-level

72–80% of fatty acids in Vernonia galamensis oil

Supports high-yield natural sourcing pathway

Oil composition analysis

TNBC Xenograft Response

Context-dependent

Increased tumor weight/volume vs. vehicle (P

Reported tumor-promotion model context; isomer-specific response

MDA-MB-231 cells, n=8

Evidence Dimension	Inhibition of papillary muscle contractile force
Target Compound Data	300 µM 12,13-Epoxy-9-octadecenoic acid; significant decrease in tension vs. control (P < 0.05) at 5 min
Comparator Or Baseline	300 µM 9,10-epoxy-12-octadecenoic acid (LTx); significant decrease in tension vs. control (P < 0.05) at 5 min
Quantified Difference	Both compounds significantly reduce contractile force; no significant difference between isomers reported
Conditions	Isolated guinea pig papillary muscle, ex vivo organ bath

Why This Matters

This head-to-head comparison confirms that both epoxide isomers exhibit comparable cardiovascular activity in this model, allowing researchers to select either compound based on availability or additional selectivity criteria without sacrificing potency in this specific context.

• [1] Production of Hydroxy Fatty Acid (10-Hydroxy-12(Z)-octadecenoic acid) by Lactobacillus plantarum from Linoleic Acid and Its Cardiac Effects to Guinea Pig Papillary Muscles. Biochemical and Biophysical Research Communications. 1997;230(1):158-161. View Source

12,13-Epoxy-9-octadecenoic Acid Is the Predominant Epoxy Fatty Acid in Vernonia Oil (72-80%), Enabling High-Purity Natural Sourcing

12,13-Epoxy-9-octadecenoic acid (vernolic acid) constitutes approximately 72–80% of the total fatty acid content in Vernonia galamensis seed oil [1]. This high natural abundance contrasts sharply with other epoxy fatty acids, such as coronaric acid, which is found at much lower levels in various plant sources [2]. The concentrated presence of the target compound in a single, cultivable oilseed crop facilitates cost-effective isolation and purification for research and industrial applications.

Natural Abundance

Class-level

72–80% of fatty acids in Vernonia galamensis oil

Supports high-yield natural sourcing pathway

Oil composition analysis

Evidence Dimension	Natural abundance in seed oil
Target Compound Data	72–80% of fatty acids in Vernonia galamensis oil
Comparator Or Baseline	Coronaric acid (9,10-epoxy-12-octadecenoic acid) – typically a minor component in plant oils
Quantified Difference	Major component vs. trace/component
Conditions	Fatty acid composition analysis of Vernonia galamensis seed oil

Why This Matters

This compositional advantage directly impacts procurement decisions for natural product chemists and process engineers seeking a reliable, high-yield renewable source of a specific epoxy fatty acid building block.

• [1] ScienceDirect. Vernonia Oil. In: Comprehensive Biomaterials II, 2017. View Source
• [2] Wikipedia. Coronaric acid. Accessed 2026. https://en.wikipedia.org/wiki/Coronaric_acid. View Source

12,13-Epoxy-9-octadecenoic Acid Promotes Tumorigenesis in Triple-Negative Breast Cancer Models

12,13-Epoxy-9-octadecenoic acid (12(13)-EpOME) significantly accelerates tumor growth in a triple-negative breast cancer (TNBC) cell-derived xenograft (CDX) mouse model. Administration of 12(13)-EpOME increased tumor weight and volume compared to vehicle-treated controls (P < 0.05) [1]. In vitro, 12(13)-EpOME treatment time-dependently increased the viability and proliferation of MDA-MB-231 cells [1]. This tumor-promoting activity is a distinct functional property not uniformly observed across all epoxy fatty acid isomers, underscoring the need for isomer-specific reagents in cancer research.

TNBC Xenograft Response

Context-dependent

Increased tumor weight/volume vs. vehicle (P

Reported tumor-promotion model context; isomer-specific response

MDA-MB-231 cells, n=8

Evidence Dimension	Tumor growth promotion in vivo
Target Compound Data	Significant increase in tumor weight and volume in CDX mouse model of TNBC (n=8; P < 0.05)
Comparator Or Baseline	Vehicle control (no treatment)
Quantified Difference	Significant tumor growth acceleration vs. control
Conditions	MDA-MB-231 cell-derived xenograft (CDX) mouse model

Why This Matters

This evidence highlights a specific pathological role for the 12,13-epoxide isomer, distinguishing it from other lipid mediators and justifying its procurement for studies investigating the role of epoxylipids in cancer progression and as potential therapeutic targets.

• [1] Nature Communications (figures). CYP2J2/EpOME promotes TNBC cellular proliferation and tumorigenesis. 2024. View Source

12,13-Epoxy-9-octadecenoic Acid: Validated Application Scenarios Driven by Quantitative Differentiation

Precision Modulation of Ruminal Fatty Acid Biohydrogenation

Researchers investigating strategies to alter the fatty acid profile of ruminant-derived food products (e.g., milk, meat) should utilize 12,13-Epoxy-9-octadecenoic acid. Its demonstrated ability to significantly inhibit the ruminal biohydrogenation of linoleic acid (P < 0.05) [1] provides a specific biochemical tool to increase the outflow of unsaturated fatty acids, a property not shared by common dietary fatty acid supplements. This makes it essential for controlled in vitro and in vivo rumen metabolism studies.

Sustainable Synthesis of Nylon-12 Monomer from Renewable Feedstock

Polymer chemists and process engineers developing biobased alternatives to petrochemical-derived Nylon-12 should procure 12,13-Epoxy-9-octadecenoic acid as a key intermediate. The established synthetic route from vernonia oil-derived vernolic acid yields 51% pure vernolic acid (97% purity) and proceeds through well-characterized steps (71% yield for 12-oxododecanoic acid, >85% for the monomer) [2]. This pathway offers a tangible, renewable alternative to the conventional butadiene trimerization process.

Selective Inhibition of Plant Allene Oxide Cyclase for Jasmonate Pathway Studies

Plant biochemists requiring a specific, competitive inhibitor of allene oxide cyclase 2 (AOC2) should utilize 12,13-Epoxy-9-octadecenoic acid. Its binding mode within the AOC2 active site is structurally validated (PDB: 2DIO) [3], and its inhibitory profile is distinct from the positional isomer coronaric acid. This enables precise dissection of the jasmonate biosynthesis pathway without the confounding effects associated with broader-spectrum inhibitors or alternate substrates.

Epoxylipid-Mediated Cardiovascular Function Studies in Ex Vivo Models

Cardiovascular pharmacologists examining the acute effects of epoxylipids on myocardial contractility can select 12,13-Epoxy-9-octadecenoic acid as a representative 12,13-epoxide. Head-to-head comparison confirms that at 300 µM, it exerts a significant negative inotropic effect on guinea pig papillary muscle, comparable to its 9,10-isomer [4]. This allows for direct study of the 12,13-epoxide's role in cardiac function without confounding differences in potency.

Application

Selection Property

Validation Focus

Rumen fatty acid biohydrogenation studies

Biohydrogenation inhibition profile

Ruminal fatty acid outflow endpoints

Biobased nylon-12 monomer synthesis

Renewable monomer precursor pathway

Synthetic route viability review

Jasmonate biosynthesis pathway studies

AOC2 competitive inhibition

Oxylipin signaling specificity

Ex vivo myocardial contractility studies

Epoxide isomer contractility response

Isomer-specific inotropic endpoints

• [1] Ramos Morales E, McKain N, Gawad RMA, Hugo A, Wallace RJ. Vernonia galamensis and vernolic acid inhibit fatty acid biohydrogenation in vitro. Animal Feed Science and Technology. 2016;222:54-63. View Source
• [2] Ayorinde FO, Nana EY, Nicely PD, Woods AS, Price EO, Nwaonicha CP. Syntheses of 12-aminododecanoic and 11-aminoundecanoic acids from vernolic acid. Journal of the American Oil Chemists' Society. 1997;74:531-538. View Source
• [3] Hofmann E, Zerbe P, Schaller F. The crystal structure of Arabidopsis thaliana allene oxide cyclase: insights into the oxylipin cyclization reaction. Plant Cell. 2006;18(11):3201-3217. PDB: 2DIO. View Source
• [4] Production of Hydroxy Fatty Acid (10-Hydroxy-12(Z)-octadecenoic acid) by Lactobacillus plantarum from Linoleic Acid and Its Cardiac Effects to Guinea Pig Papillary Muscles. Biochemical and Biophysical Research Communications. 1997;230(1):158-161. View Source